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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sucrose polyester, a
non-caloric fat substitute, in food formulation studies. Detailed protocols for incorporation,
texture analysis, sensory evaluation, and shelf-life studies are provided to guide researchers in
their investigations.

Introduction to Sucrose Polyester

Sucrose polyester, commercially known as Olestra, is a fat substitute made from sucrose and
vegetable oil fatty acids.[1] Its large molecular structure prevents it from being digested or
absorbed by the body, making it a zero-calorie ingredient.[1] Sucrose polyester has been
primarily used in the preparation of savory snacks like potato chips and crackers to reduce fat
and calorie content.[2] Functionally, it mimics many properties of traditional fats in baked goods
by acting as a tenderizer, providing a sensation of moistness, preventing staling by retarding
starch gelatinization, and aiding in the smooth texture by interfering with sugar crystallization.

[1]
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Applications in Food Formulation

Sucrose polyester's primary application is as a fat replacer in low-fat and low-calorie food
products. Its stability at high temperatures makes it suitable for frying, a common process in
snack food manufacturing.[1] In baked goods, it can replace a portion of the fat to reduce
caloric density while aiming to maintain desirable textural and sensory characteristics.[3][4]

Data Presentation: Quantitative Analysis

The following tables summarize typical quantitative data from studies evaluating the impact of
sucrose polyester on the physicochemical and sensory properties of food products.

Table 1: Instrumental Texture Profile Analysis (TPA) of Shortbread Cookies

. Full-Fat Control 50% Fat Replacement with
Attribute .
(Shortening) Sucrose Polyester

Hardness (N) 18.5 22.0

Cohesiveness 0.45 0.42

Springiness 0.85 0.83

Chewiness (N) 7.5 8.8

Adhesiveness (N-s) -0.05 -0.04

Data are representative values compiled from literature on fat replacers in baked goods.[5][6]

Table 2: Sensory Evaluation Scores for Potato Chips (9-point hedonic scale)
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Full-Fat Control (Vegetable

Attribute oil) Fried in Sucrose Polyester
Appearance 8.2 8.0
Color 7.9 7.8
Aroma 7.5 7.3
Taste 8.5 7.9
Texture/Crispiness 8.7 8.5
Overall Acceptability 8.6 8.1

Scores are representative values from sensory studies of potato chips.[7][8]

Table 3: Physicochemical Properties of Fried Snacks

Full-Fat Control (Vegetable

Parameter oil) Fried in Sucrose Polyester
i

Moisture Content (%) 1.8 2.1

Fat Content (%) 35.2 <1.0

Water Activity (a_w) 0.35 0.38

Data are representative values from studies on fried snacks.

Experimental Protocols
Protocol 1: Formulation and Preparation of Reduced-Fat
Shortbread Cookies

This protocol describes the preparation of shortbread cookies with a 50% replacement of
traditional fat (shortening) with sucrose polyester.

Ingredients:
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Ingredient Full-Fat Control (g) 50% Fat Replacement (g)
All-Purpose Flour 240 240

Powdered Sugar 100 100

Shortening 226 113

Sucrose Polyester 0 113

Salt 3 3

Vanilla Extract 5 5

Procedure:[2][9][10][11]

e Creaming: In a stand mixer fitted with a paddle attachment, cream the shortening (and
sucrose polyester for the reduced-fat version) and powdered sugar on medium speed until
light and fluffy (approximately 3-4 minutes).

o Flavoring: Add the salt and vanilla extract and mix for another minute until well combined.

e Dough Formation: Gradually add the all-purpose flour to the creamed mixture on low speed.
Mix until a dough just comes together. Be careful not to overmix.

 Chilling: Wrap the dough in plastic wrap and chill in the refrigerator for at least 30 minutes.

e Shaping: On a lightly floured surface, roll out the chilled dough to a thickness of
approximately 1/4 inch. Cut into desired shapes using cookie cutters.

» Baking: Preheat the oven to 175°C (350°F). Place the cookies on a baking sheet lined with
parchment paper. Bake for 12-15 minutes, or until the edges are lightly golden.

e Cooling: Let the cookies cool on the baking sheet for a few minutes before transferring them
to a wire rack to cool completely.

Protocol 2: Instrumental Texture Profile Analysis (TPA)

This protocol outlines the procedure for analyzing the textural properties of the prepared
cookies.
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Equipment:
o Texture Analyzer equipped with a cylindrical probe (e.g., 25 mm diameter).
Procedure:[5][12]

o Sample Preparation: Use cookies of uniform thickness and allow them to equilibrate to room
temperature.

e Instrument Setup:

[e]

Pre-test speed: 1.0 mm/s

o

Test speed: 1.0 mm/s

[¢]

Post-test speed: 2.0 mm/s

[¢]

Compression distance: 50% of the sample height

[e]

Trigger force: 5g

e Analysis: Place a single cookie on the instrument's platform, centered under the probe.
Initiate the two-bite compression test.

o Data Collection: Record the force-time curve and calculate the following parameters:
Hardness, Cohesiveness, Springiness, Chewiness, and Adhesiveness.

» Replication: Perform the analysis on at least five replicate cookies for each formulation.

Protocol 3: Sensory Evaluation

This protocol details the methodology for assessing the sensory attributes of food products
containing sucrose polyester using a trained sensory panel.

Panelists:

o Apanel of 10-12 trained individuals with prior experience in descriptive sensory analysis of
baked goods or snacks.
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Procedure:

o Sample Presentation: Present the coded samples (full-fat and reduced-fat) in a randomized
and balanced order to the panelists. Provide water and unsalted crackers for palate
cleansing between samples.

» Evaluation: Ask panelists to evaluate the samples for the attributes listed in the scorecard
below, using a 9-point hedonic scale (1 = dislike extremely, 9 = like extremely).

e Sensory Scorecard:

Attribute Score (1-9) Comments

Appearance

Color

Aroma

Taste

Texture/Mouthfeel

Overall Acceptability

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between the samples.

Protocol 4: Accelerated Shelf-Life Testing

This protocol provides a general framework for conducting an accelerated shelf-life study to
predict the stability of a food product formulated with sucrose polyester.

Methodology:

o Sample Preparation and Packaging: Prepare and package the food product (e.g., cookies or
chips) in the final intended packaging.

o Storage Conditions: Store the samples at a minimum of three different elevated
temperatures (e.g., 25°C, 35°C, and 45°C) and controlled humidity (e.g., 50% RH).[13][14]
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» Testing Intervals: At predetermined time intervals (e.g., O, 2, 4, 6, 8, 12 weeks), withdraw
samples from each storage condition.

e Analytical Tests: Perform a battery of tests to assess product quality and degradation. These
may include:

[e]

Moisture content and water activity: To monitor changes in moisture migration.

o

Texture analysis (TPA): To assess changes in hardness, crispness, etc.

[¢]

Sensory evaluation: To determine the end of sensory acceptability (e.g., development of
off-flavors, stale texture).

[¢]

Chemical analysis: Measurement of peroxide value or free fatty acids to assess lipid
oxidation (if residual oils are present or for comparison with full-fat controls).[15][16]

o Data Analysis:

[¢]

Plot the changes in the critical quality parameters over time for each temperature.

o Determine the time at which the product reaches the predetermined failure point for each
parameter at each temperature.

o Use the Arrhenius model to plot the logarithm of the failure rate against the inverse of the
absolute temperature.

o Extrapolate the data to predict the shelf life at normal storage temperatures (e.g., 20°C).

Visualizations
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Caption: Workflow for cookie formulation and analysis.
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Caption: Sensory evaluation workflow.
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Caption: Accelerated shelf-life testing logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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